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Compound of Interest

Compound Name: ZM223

Cat. No.: B1496286 Get Quote

The ZM223 is a versatile weight indicator manufactured by Avery Weigh-Tronix, designed for a

variety of industrial applications, from food processing to logistics.[1] It is crucial to recognize

that the ZM223 is an electronic device, not a chemical substance. Therefore, its disposal is

governed by regulations for electronic waste (e-waste), not chemical safety protocols. Improper

disposal of electronic equipment can lead to environmental contamination due to the presence

of hazardous materials like lead and mercury.[2][3][4]

This guide provides the necessary step-by-step procedures for the safe and environmentally

responsible disposal of the ZM223 weight indicator and similar industrial electronics.

Immediate Safety and Handling
Before decommissioning and disposal, ensure the ZM223 unit is disconnected from all power

sources to eliminate electrical hazards. Handle the equipment with standard care to prevent

physical damage. If the unit has a damaged screen or casing, handle it with extra caution to

avoid contact with any internal components.

Step-by-Step Disposal Procedure
The disposal of the ZM223 falls under the category of Waste Electrical and Electronic

Equipment (WEEE).[5][6][7][8][9] The primary goal of WEEE regulations is to encourage the

recycling and reuse of materials from electronic devices while minimizing their environmental

impact.[6][7]
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1. Data Security (If Applicable): If the ZM223 unit has been used to store or process any

sensitive company data, it is imperative to ensure this data is securely erased before the device

leaves your facility.[4][10] While the ZM223 is a weight indicator, some configurations may store

transactional data. Consult your IT department or the manufacturer for data sanitization

procedures.

2. Collection and Segregation: Do not dispose of the ZM223 in general municipal waste.[2][11]

Designate an area for the collection of all unwanted electronic equipment. This prevents

accidental disposal and streamlines the recycling process.

3. Partner with a Certified E-Waste Recycler: The most critical step is to transfer the equipment

to a certified e-waste recycling facility.[4][12] These facilities are equipped to safely dismantle

electronic devices, recover valuable materials, and dispose of hazardous components in an

environmentally sound manner. Look for certifications such as R2 (Responsible Recycling) or

e-Stewards to ensure the recycler adheres to the highest standards.[4][12]

4. Arrange for Pickup or Drop-off: Contact your chosen recycler to arrange for the collection of

the ZM223 and any other e-waste. Many recyclers offer pickup services for industrial clients.

[11] Alternatively, you can transport the equipment to their designated drop-off points.

5. Documentation and Chain of Custody: For regulatory compliance and corporate

responsibility, maintain records of the disposal process. This should include the date of

disposal, the name of the recycling company, and a certificate of destruction or recycling if

provided.

E-Waste Disposal Overview
The following table summarizes the key stages and considerations in the e-waste recycling

process.
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Stage Description Key Considerations

Collection

Gathering of obsolete

electronic equipment from

various sources.[10][11][13]

Do not mix with general waste.

Use designated collection

points.

Sorting & Dismantling

Manual separation of e-waste

by type and disassembly into

core components (e.g., circuit

boards, plastics, metals).[10]

[12][14]

Allows for the recovery of

reusable parts and the

segregation of hazardous

materials.

Material Recovery

Mechanical and chemical

processes to extract valuable

materials like copper,

aluminum, gold, and silver.[3]

[4][12][13][14]

Reduces the need for mining

new raw materials and

conserves natural resources.

[3]

Hazardous Waste Treatment

Safe removal and treatment of

hazardous substances such as

lead, mercury, and cadmium.

[12]

Prevents environmental

pollution and protects human

health.

Reuse and Manufacturing

Recovered materials are sent

to manufacturers to be used in

the production of new

products.[13]

Creates a circular economy for

electronic components.

Visualizing the Disposal Workflow
The following diagram illustrates the recommended logical workflow for the proper disposal of

the ZM223 weight indicator.
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Caption: ZM223 Disposal Workflow
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This procedural guide ensures that your organization can manage the end-of-life of the ZM223
weight indicator and other electronic equipment in a manner that is safe, environmentally

responsible, and compliant with regulations. By treating electronic devices as a resource for

recovery rather than waste, you contribute to a more sustainable and circular economy.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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